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Compound of Interest

Compound Name:
(5-Bromo-2-chloropyridin-3-

yl)methanol

Cat. No.: B1323122 Get Quote

Technical Dossier: (5-Bromo-2-chloropyridin-3-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of (5-Bromo-2-
chloropyridin-3-yl)methanol, a compound of interest in synthetic chemistry and drug

discovery.

Chemical Identity and Molecular Weight
(5-Bromo-2-chloropyridin-3-yl)methanol is a substituted pyridine derivative. Its structure

consists of a pyridine ring with a bromine atom at the 5-position, a chlorine atom at the 2-

position, and a methanol group at the 3-position.

Chemical Formula: C₆H₅BrClNO[1]

Molecular Weight Calculation:

The molecular weight is calculated from the chemical formula and the standard atomic weights

of the constituent elements as provided by the International Union of Pure and Applied

Chemistry (IUPAC).[2]
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 6 12.011[3] 72.066

Hydrogen H 5 1.008[4][5] 5.040

Bromine Br 1 79.904[6][7] 79.904

Chlorine Cl 1 35.453[8][9] 35.453

Nitrogen N 1 14.007[10][11] 14.007

Oxygen O 1 15.999[12] 15.999

Total 222.469

The calculated molecular weight of (5-Bromo-2-chloropyridin-3-yl)methanol is 222.47 g/mol .

[1][13]

Logical Workflow for Molecular Weight
Determination
The process for determining the molecular weight of a chemical compound is a fundamental

procedure in chemistry. The logical steps are outlined in the diagram below.

Identify Chemical Compound:
(5-Bromo-2-chloropyridin-3-yl)methanol Determine Chemical Structure Derive Chemical Formula:

C₆H₅BrClNO

Identify Constituent Elements:
C, H, Br, Cl, N, O

Calculate Molecular Weight:
Σ (Atom Count × Atomic Weight)

Obtain Standard Atomic Weights
from IUPAC Data

Final Molecular Weight:
222.47 g/mol

Click to download full resolution via product page

Diagram of the workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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